Cas no 2408971-93-5 (tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate)

• Product Name: tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate
• CAS No: 2408971-93-5
• MF: C₁₅H₃₁N₃O₃
• MW: 301.424944162369
• CID: 6241954
• PubChem ID: 165700095
• Update Time: 2025-06-12

tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548079
• 2408971-93-5
• tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate

• Inchi： 1S/C15H31N3O3/c1-15(2,3)21-14(20)16-6-4-5-7-17-8-10-18(11-9-17)12-13-19/h19H,4-13H2,1-3H3,(H,16,20)
• InChI Key： NUCKNXURAWVGGC-UHFFFAOYSA-N
• SMILES： OCCN1CCN(CCCCNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 301.23654186g/mol
• Monoisotopic Mass: 301.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų

Additional information on tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate

tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate (CAS No. 2408971-93-5): A Comprehensive Overview

tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate (CAS No. 2408971-93-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a unique structural feature: a piperazine ring linked to a hydroxyethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The tert-butyl carbamate moiety is well-known for its ability to protect amino groups during synthetic processes, ensuring the stability and reactivity of the compound. This protective function is crucial in multi-step syntheses where the integrity of the amino group is essential. The piperazine ring, on the other hand, is a versatile scaffold that can modulate the compound's pharmacological profile by interacting with various biological targets. The presence of the hydroxyethyl group further enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate in modulating specific biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for numerous therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, immune responses, and metabolic regulation. By selectively modulating these receptors, tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate could potentially be developed into novel therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate has also been investigated for its anti-inflammatory properties. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that this compound can inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to the compound's ability to interfere with signaling pathways involved in inflammation, such as the NF-κB pathway.

The synthesis of tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate involves several well-established chemical reactions. The process typically begins with the preparation of the hydroxyethyl piperazine derivative, which is then coupled with a suitable amine to form the desired carbamate. The use of mild reaction conditions and efficient purification techniques ensures high yields and purity of the final product. This synthetic route has been optimized to minimize side reactions and impurities, making it suitable for large-scale production.

The safety profile of tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development into clinical trials.

In conclusion, tert-butyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate (CAS No. 2408971-93-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents targeting GPCRs and inflammatory pathways. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.